Cas no 2128734-96-1 (N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride)

• Product Name: N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride
• CAS No: 2128734-96-1
• MF: C₂₃H₃₁Cl₂N₅O
• MW: 464.431143045425
• CID: 5213089
• PubChem ID: 137837960
• Update Time: 2025-06-18

N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2643822270
• N'-[(9-ethyl-9H-carbazol-3-yl)methylidene]-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride
• N-[(E)-(9-Ethylcarbazol-3-yl)methylideneamino]-3-(4-methylpiperazin-1-yl)propanamide;dihydrochloride
• CID 137837960
• 1-Piperazinepropanoic acid, 4-methyl-, 2-[(9-ethyl-9H-carbazol-3-yl)methylene]hydrazide, hydrochloride (1:2)
• N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride

• Inchi： 1S/C23H29N5O.2ClH/c1-3-28-21-7-5-4-6-19(21)20-16-18(8-9-22(20)28)17-24-25-23(29)10-11-27-14-12-26(2)13-15-27;;/h4-9,16-17H,3,10-15H2,1-2H3,(H,25,29);2*1H/b24-17+;;
• InChI Key： JXXFITCIJYOXOL-LXRKVLCFSA-N
• SMILES： Cl.Cl.O=C(CCN1CCN(C)CC1)N/N=C/C1C=CC2=C(C=1)C1C=CC=CC=1N2CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 574
• Topological Polar Surface Area: 52.9

Additional information on N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride

Professional Introduction to N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride (CAS No. 2128734-96-1)

N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride, with the CAS number 2128734-96-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development. The molecular structure of this compound features a carbazole moiety combined with a piperazine ring, which are both well-known for their pharmacological properties.

The carbazole scaffold is particularly interesting due to its presence in numerous bioactive molecules, including some that have already been approved for medical use. The ethyl substitution on the carbazole ring in this compound enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of a hydrazide group at the third position of the propanehydrazide moiety suggests potential reactivity that could be exploited in further chemical modifications.

The piperazine component of the molecule is another key feature that contributes to its pharmacological potential. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of drugs for treating a multitude of diseases. The 4-methyl substitution on the piperazine ring further modulates the pharmacokinetic properties of the compound, potentially enhancing its metabolic stability and reducing side effects.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The combination of a carbazole and piperazine moiety in N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride makes it an attractive candidate for further investigation. Studies have shown that such derivatives can exhibit properties such as anti-inflammatory, anticancer, and antimicrobial activities.

The dihydrochloride salt form of this compound enhances its solubility in water, which is crucial for formulation development and administration. Improved solubility often translates to better absorption and bioavailability, which are essential for achieving therapeutic efficacy. The hydrazide group also provides a site for further chemical modifications, allowing researchers to explore new derivatives with tailored biological activities.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceutical compounds. The unique structural features of N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride make it an excellent subject for SAR studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural elements contribute to biological activity.

One area of particular interest is the interaction between this compound and biological targets such as enzymes and receptors. Understanding these interactions at a molecular level can lead to the development of more targeted and effective drugs. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly used to study these interactions. These techniques allow researchers to predict how the compound might bind to its target and how changes in its structure could affect its binding affinity.

The synthesis of N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-yl)propanehydrazide dihydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve efficiency. Techniques such as catalytic hydrogenation and protecting group strategies are commonly used in the synthesis of complex heterocyclic compounds like this one.

In conclusion, N'-(9-ethyl-9H-carbazol-3-yl)methylidene-3-(4-methylpiperazin-1-y)propanehydrazide dihydrochloride (CAS No. 2128734961) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further development. Ongoing studies aim to elucidate its biological activities and explore new therapeutic applications.